N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide

• IUPAC Name: N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide
• InChI: InChI=1S/C17H23F3N2O/c1-12(21-13(2)23)14-7-9-22(10-8-14)11-17(19,20)15-3-5-16(18)6-4-15/h3-6,12,14H,7-11H2,1-2H3,(H,21,23)
• InChI Key: LAKYTYDSLIGTFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C1CCN(CC1)CC(C2=CC=C(C=C2)F)(F)F)NC(=O)C
• Molecular Formula: C17H23F3N2O
• Molecular Weight: 328.37 g/mol

Description

N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide (DFP-10825) is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug research.

Mechanism of Action

N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide acts as a partial agonist at the dopamine D2 receptor and a partial antagonist at the serotonin 5-HT2A receptor. This dual activity results in a complex mechanism of action that is not fully understood. However, it is believed that N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide modulates the activity of these receptors by stabilizing specific conformations of the receptor proteins, which can lead to changes in downstream signaling pathways.
Biochemical and Physiological Effects:
N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide has been shown to have a range of biochemical and physiological effects, including changes in neurotransmitter release, receptor expression, and neuronal activity. In animal studies, N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide has been found to increase dopamine and serotonin levels in the brain, which can lead to changes in mood and behavior. N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide has also been shown to modulate the activity of the prefrontal cortex, a brain region involved in decision-making and executive function.

Advantages and Limitations for Lab Experiments

N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide has several advantages for lab experiments, including its high affinity for specific receptors and its ability to modulate downstream signaling pathways. However, there are also limitations to its use, including its complex mechanism of action and potential off-target effects. In addition, the synthesis of N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide is a multi-step process that requires specialized equipment and expertise.

Future Directions

There are several future directions for research on N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide, including the development of drugs for the treatment of psychiatric disorders, the study of its mechanism of action, and the exploration of its potential therapeutic applications in other areas, such as pain management and addiction. In addition, further studies are needed to fully understand the biochemical and physiological effects of N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide and its potential side effects.

Synthesis Methods

N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide is synthesized through a multi-step process involving the reaction of piperidine with 4-fluorobenzaldehyde, followed by a series of chemical transformations, including acetylation and reduction. The final product is obtained as a white crystalline solid, which is then purified through recrystallization.

Scientific Research Applications

N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide has been extensively studied for its potential applications in drug research. It has been shown to have a high affinity for the dopamine D2 receptor, which is involved in the regulation of mood, motivation, and reward. N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide has also been found to modulate the activity of the serotonin 5-HT2A receptor, which is involved in the regulation of anxiety and depression. These properties make N-[1-[1-[2,2-difluoro-2-(4-fluorophenyl)ethyl]piperidin-4-yl]ethyl]acetamide a promising candidate for the development of drugs for the treatment of psychiatric disorders.